Cas no 139500-31-5 (2,2':5',2''-Terthiophene, 3'-heptyl-)

• Product Name: 2,2':5',2''-Terthiophene, 3'-heptyl-
• CAS No: 139500-31-5
• MF: C₁₉H₂₂S₃
• MW: 346.572981357574
• CID: 1272431
• Update Time: 2024-08-04

2,2':5',2''-Terthiophene, 3'-heptyl- Chemical and Physical Properties

Names and Identifiers

• 2,2':5',2''-Terthiophene, 3'-heptyl-
• 2,2':5',2''-Terthiophene, 3'-heptyl- (9CI)

• Inchi： 1S/C19H22S3/c1-2-3-4-5-6-9-15-14-18(16-10-7-12-20-16)22-19(15)17-11-8-13-21-17/h7-8,10-14H,2-6,9H2,1H3
• InChI Key： YPYMLRYJDMTAMW-UHFFFAOYSA-N
• SMILES： C1(C2SC(C3SC=CC=3)=CC=2CCCCCCC)SC=CC=1

Computed Properties

• Exact Mass: 346.08856

Experimental Properties

• Density: 1.140±0.06 g/cm3(Predicted)
• Boiling Point: 447.2±45.0 °C(Predicted)
• PSA: 0